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Compound of Interest

Compound Name: Butylphosphonic acid

Cat. No.: B1202109

An In-depth Technical Guide to Tert-butylphosphonic Acid

This guide provides a comprehensive overview of tert-butylphosphonic acid, a key
organophosphorus compound utilized in a range of scientific and industrial applications,
including drug development.[1][2] It details the molecule's fundamental properties, synthesis,
and analytical methods for its characterization.

Core Properties of Tert-butylphosphonic Acid

Tert-butylphosphonic acid, also known as P-(1,1-Dimethylethyl)phosphonic acid, is an
organophosphorus acid characterized by a tert-butyl group directly bonded to the phosphorus
atom.[3][4] This bulky substituent imparts significant steric hindrance, influencing its chemical
reactivity and physical properties.[3]

Quantitative Data Summary

The fundamental physicochemical properties of tert-butylphosphonic acid are summarized in
the table below for quick reference.
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Property Value

Molecular Formula C4H1103P[4][5][6]
Linear Formula (CH3)3CP(O)(OH)2[1][7]
Molecular Weight 138.10 g/mol [4][5]
Melting Point 187-189 °C[1][6]

CAS Number 4923-84-6[4]

Synthesis and Experimental Protocols

The synthesis of tert-butylphosphonic acid is challenging due to the steric bulk of the tert-
butyl group.[3] The most common and effective methods involve the use of a Grignard reagent.

[3]

Grignhard Reagent-Based Synthesis

A prevalent synthetic route involves the reaction of a tert-butyl Grignard reagent (tert-
butylmagnesium chloride) with a phosphorus electrophile, such as phosphorus oxychloride
(POCI5).[3]

Experimental Protocol:

» Preparation of Grignard Reagent: In an anhydrous ether solvent, react tert-butyl chloride with
magnesium metal to form tert-butylmagnesium chloride.[3]

e Reaction with Phosphorus Oxychloride: The prepared Grignard reagent is then reacted with
phosphorus oxychloride. The tert-butyl group displaces a chloride ion, forming a C-P bond
and yielding the intermediate, tert-butylphosphonic dichloride.[3]

o Hydrolysis: The resulting tert-butylphosphonic dichloride can be hydrolyzed to yield tert-
butylphosphonic acid.[3] Alternatively, it can be reacted with alcohols to form dialkyl tert-
butylphosphonates, which are then hydrolyzed to the final product.[3]

Analytical Characterization
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A variety of analytical techniques are employed to characterize tert-butylphosphonic acid in

its solid, solution, and gas phases.

Analytical Techniques and Experimental Protocols

Single-Crystal X-ray Diffraction (SCXRD): This technique is crucial for the unambiguous
determination of the three-dimensional atomic arrangement in the solid state.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and 3P NMR are used to study
the structure in solution.[8]

Electrospray lonization Mass Spectrometry (ESI-MS): ESI-MS is utilized to analyze the
presence of different anionic species in the gas phase.[8]

Experimental Protocol for HPLC-UV Analysis (General Approach):

This protocol provides a general method for the analysis of related organophosphorus

compounds and can be adapted for tert-butylphosphonic acid.

Sample Preparation: Dissolve and dilute the sample in a suitable solvent (e.g.,
acetonitrile/water mixture) to a concentration within the linear range of the instrument.
Ensure complete dissolution by vortexing or sonicating, followed by filtration through a 0.45
pm syringe filter.[9]

HPLC Conditions: Employ reversed-phase HPLC with UV detection. A typical starting point
for the mobile phase could be a 60:40 (v/v) mixture of acetonitrile and water, using either
isocratic or gradient elution.[9]

Detection: Monitor the absorbance in the low UV region to detect the compound.[9]

Molecular Structure and Visualization

The molecular structure of tert-butylphosphonic acid is fundamental to its chemical behavior.

The diagram below illustrates the connectivity of the atoms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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